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Compound of Interest

Compound Name: 2,2,6,6-Tetramethylcyclohexanone

Essential Safety and Handling Guide for 2,2,6,6-
Tetramethylcyclohexanone

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount when handling chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling of 2,2,6,6-
Tetramethylcyclohexanone, including comprehensive operational and disposal plans.

Immediate Safety and Hazard Information

2,2,6,6-Tetramethylcyclohexanone is a flammable liquid and vapor that poses several health
risks. It is harmful if swallowed, inhaled, or in contact with skin.[1][2] The compound is known to
cause skin irritation and serious eye damage.[1][2] It is crucial to handle this chemical with strict
adherence to safety protocols to minimize exposure and prevent accidents.

Key Hazards:

e Flammability: Flammable liquid and vapor.[1][2]
» Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3]
» Skin and Eye Irritation: Causes skin irritation and serious eye damage.[1][2]

o Respiratory Irritation: May cause respiratory irritation.[2]
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Quantitative Data

The following table summarizes key quantitative data for 2,2,6,6-Tetramethylcyclohexanone
for quick reference.

Property Value

Molecular Formula C10H180

Molecular Weight 154.25 g/mol [4]

Appearance Colorless to pale yellow liquid
Flash Point 51.67 °C (125.00 °F) - Closed Cup

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling
2,2,6,6-Tetramethylcyclohexanone.

] Recommended Personal Protective
Operation )
Equipment

Eye Protection: Chemical safety goggles or a
face shield.[5] Hand Protection: Wear
appropriate protective gloves to prevent skin
General Handling exposure.[5] Skin and Body Protection: Lab
coat, long pants, and closed-toe shoes. For
larger quantities, consider flame-retardant

antistatic protective clothing.[5]

Procedural, Step-by-Step Guidance

A systematic approach is crucial for safely handling 2,2,6,6-Tetramethylcyclohexanone from
receipt to disposal.
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Pre-Handling Preparations:

Review the Safety Data Sheet (SDS): Before any work begins, thoroughly read and
understand the SDS for 2,2,6,6-Tetramethylcyclohexanone.

Ensure Proper Ventilation: All handling of this chemical must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5]

Assemble all necessary PPE: Have all required personal protective equipment readily
available and inspect it for any damage before use.

Locate Emergency Equipment: Be aware of the location and proper operation of the nearest
safety shower, eyewash station, and fire extinguisher.[5]

Handling the Chemical:

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that containers are properly grounded and bonded when transferring the chemical.[5]

Keep Away from Ignition Sources: Ensure there are no open flames, hot surfaces, or sparks
in the vicinity of where the chemical is being handled.[1][5]

Avoid Inhalation: Do not breathe vapors or mists.[1]

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[6]

Proper Storage: Store 2,2,6,6-Tetramethylcyclohexanone in a tightly closed container in a
dry, cool, and well-ventilated area away from incompatible materials and foodstuff
containers.[6][7]

Disposal Plan

Proper disposal of 2,2,6,6-Tetramethylcyclohexanone and any contaminated materials is

critical to prevent environmental contamination and personal exposure.

Waste Segregation:
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o Chemical Waste: Unused or waste 2,2,6,6-Tetramethylcyclohexanone should be
collected in a designated, properly labeled, and sealed container for hazardous waste.

o Contaminated PPE: Disposable gloves, lab coats, and other contaminated items should
be collected in a separate, clearly labeled hazardous waste container.[5]

o Disposal Procedure:

o Follow Institutional Guidelines: Adhere to all local, state, and federal regulations, as well
as your institution's specific protocols for hazardous waste disposal.[6]

o Licensed Disposal Company: Arrange for disposal through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

o Container Management: For empty containers, triple-rinse with a suitable solvent, and
collect the rinsate as hazardous waste. After rinsing, the container can be disposed of as
regular trash after defacing the label.[8]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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